Cas no 66859-56-1 (N-cyclohexyl-2-ethyl-2-(ethylsulfanyl)butanamide)

N-cyclohexyl-2-ethyl-2-(ethylsulfanyl)butanamide structure
66859-56-1 structure
Product Name:N-cyclohexyl-2-ethyl-2-(ethylsulfanyl)butanamide
CAS No:66859-56-1
MF:C14H27NOS
MW:257.435282945633
CID:1713144
PubChem ID:48200
Update Time:2025-04-21

N-cyclohexyl-2-ethyl-2-(ethylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclohexyl-2-ethyl-2-(ethylsulfanyl)butanamide
    • N-Cyclohexyl-2-ethyl-2-(ethylthio)butyramide
    • N-cyclohexyl-2-ethyl-2-ethylsulfanylbutanamide
    • BUTYRAMIDE, N-CYCLOHEXYL-2-ETHYL-2-ETHYLTHIO-
    • BRN 2646320
    • DTXSID60216983
    • N-Cyclohexyl-2-ethyl-2-ethylthiobutyramide
    • 66859-56-1
    • Inchi: 1S/C14H27NOS/c1-4-14(5-2,17-6-3)13(16)15-12-10-8-7-9-11-12/h12H,4-11H2,1-3H3,(H,15,16)
    • InChI Key: VFKDTAYBPUAGSA-UHFFFAOYSA-N
    • SMILES: S(CC)C(CC)(CC)C(NC1CCCCC1)=O

Computed Properties

  • Exact Mass: 257.18151
  • Monoisotopic Mass: 257.18133566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 29.1
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